Cas no 1270334-51-4 (3-amino-3-(2-bromopyridin-3-yl)propanoic acid)

• Product Name: 3-amino-3-(2-bromopyridin-3-yl)propanoic acid
• CAS No: 1270334-51-4
• MF: C₈H₉BrN₂O₂
• MW: 245.073261022568
• CID: 6291961
• PubChem ID: 129943538
• Update Time: 2025-05-19

3-amino-3-(2-bromopyridin-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(2-bromopyridin-3-yl)propanoic acid
• 1270334-51-4
• EN300-1913846

• Inchi： 1S/C8H9BrN2O2/c9-8-5(2-1-3-11-8)6(10)4-7(12)13/h1-3,6H,4,10H2,(H,12,13)
• InChI Key： QJZBMBLKXNXJRV-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CN=1)C(CC(=O)O)N

Computed Properties

• Exact Mass: 243.98474g/mol
• Monoisotopic Mass: 243.98474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 76.2Ų

Additional information on 3-amino-3-(2-bromopyridin-3-yl)propanoic acid

Comprehensive Overview of 3-amino-3-(2-bromopyridin-3-yl)propanoic acid (CAS No. 1270334-51-4)

3-amino-3-(2-bromopyridin-3-yl)propanoic acid (CAS No. 1270334-51-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromopyridine and propanoic acid moieties, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, which combines a 2-bromopyridine ring with an amino acid side chain, makes it a valuable building block for drug discovery and material science applications.

In recent years, the demand for heterocyclic compounds like 3-amino-3-(2-bromopyridin-3-yl)propanoic acid has surged due to their role in developing kinase inhibitors and antiviral agents. Researchers are particularly interested in its potential to modulate protein-protein interactions, a hot topic in targeted therapy and precision medicine. The compound's bromine substituent also offers opportunities for further functionalization via cross-coupling reactions, aligning with the growing trend of green chemistry and atom-economical synthesis.

The synthesis of 3-amino-3-(2-bromopyridin-3-yl)propanoic acid typically involves multistep organic reactions, including halogenation and amination processes. Its CAS No. 1270334-51-4 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and catalysis. Users often inquire about its solubility, stability, and purity standards, which are critical for reproducibility in laboratory settings. These queries highlight the compound's importance in high-throughput screening and structure-activity relationship (SAR) studies.

From an industrial perspective, 3-amino-3-(2-bromopyridin-3-yl)propanoic acid is explored for its role in crop protection formulations, addressing global concerns about food security and sustainable agriculture. Its derivatives show promise as biodegradable pesticides, resonating with the circular economy movement. Additionally, its low toxicity profile makes it a candidate for cosmetic additives, tapping into the booming clean beauty market.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are essential for characterizing CAS No. 1270334-51-4. Recent publications emphasize its crystallographic data and conformational analysis, which are vital for computational drug design. The compound's logP value and hydrogen bonding capacity are frequently discussed in ADMET predictions, a trending subtopic in AI-driven drug discovery platforms.

In conclusion, 3-amino-3-(2-bromopyridin-3-yl)propanoic acid (CAS No. 1270334-51-4) exemplifies the convergence of synthetic chemistry and life sciences. Its multifaceted applications—from pharmaceutical intermediates to agrochemical precursors—underscore its industrial and academic value. As research progresses, this compound is poised to contribute to breakthroughs in personalized therapeutics and environmentally benign chemical processes.